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Compound of Interest

Compound Name:
3-Phenylpropyl 3-

hydroxybenzoate

Cat. No.: B3157858 Get Quote

CAS Number: 85322-36-7

Molecular Formula: C₁₆H₁₆O₃

Molecular Weight: 256.30 g/mol

Introduction
3-Phenylpropyl 3-hydroxybenzoate is an organic compound belonging to the class of

hydroxybenzoic acid esters. While specific research on this particular molecule is limited in

publicly available literature, this guide provides a comprehensive overview based on the known

properties and biological activities of the broader family of 3-hydroxybenzoic acid esters. These

esters are recognized for their diverse applications, including their use as preservatives in

cosmetics, food, and pharmaceuticals, owing to their antimicrobial and anti-inflammatory

properties.[1][2] This document aims to serve as a valuable resource for researchers,

scientists, and professionals in drug development by consolidating available information and

providing detailed hypothetical experimental protocols and potential signaling pathways.

Physicochemical Properties
Quantitative data for 3-Phenylpropyl 3-hydroxybenzoate is not readily available. The

following table summarizes the predicted and known properties of its constituent parts, 3-

phenylpropanol and 3-hydroxybenzoic acid, to provide an estimation of its characteristics.
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Property 3-Phenylpropanol
3-Hydroxybenzoic
Acid

3-Phenylpropyl 3-
hydroxybenzoate
(Predicted)

Molecular Formula C₉H₁₂O C₇H₆O₃ C₁₆H₁₆O₃

Molecular Weight 136.19 g/mol 138.12 g/mol 256.30 g/mol

Boiling Point 235-236 °C 201 °C (decomposes) > 250 °C

Melting Point -18 °C 201-204 °C
Solid at room

temperature

Solubility
Slightly soluble in

water

Soluble in hot water,

ethanol, ether

Likely poorly soluble

in water, soluble in

organic solvents

LogP 1.88 1.69 > 3.5

Synthesis
A specific, validated synthesis protocol for 3-Phenylpropyl 3-hydroxybenzoate is not detailed

in the available literature. However, a plausible synthetic route can be extrapolated from

standard esterification methods for 3-hydroxybenzoic acid and related compounds.

Proposed Synthesis Workflow
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Proposed Synthesis of 3-Phenylpropyl 3-hydroxybenzoate

3-Hydroxybenzoic Acid

Reaction Mixture

3-Phenylpropanol Acid Catalyst (e.g., H₂SO₄) or Coupling Agent (e.g., DCC/DMAP) Solvent (e.g., Toluene or Dichloromethane)

Reflux or Stir at Room Temperature

Work-up (Washing, Extraction)

Purification (e.g., Column Chromatography)

3-Phenylpropyl 3-hydroxybenzoate

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 3-Phenylpropyl 3-hydroxybenzoate.

Experimental Protocol: Fischer-Speier Esterification
Reactant Preparation: In a round-bottom flask, dissolve 1 equivalent of 3-hydroxybenzoic

acid in an excess of 3-phenylpropanol, which will also serve as the solvent.

Catalyst Addition: Add a catalytic amount (e.g., 0.1 equivalents) of a strong acid, such as

sulfuric acid.
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Reaction: Equip the flask with a Dean-Stark apparatus to remove the water formed during

the reaction. Heat the mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize

the acid catalyst with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like ethyl acetate. Wash the organic layer with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel, using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes), to obtain the pure 3-
Phenylpropyl 3-hydroxybenzoate.

Biological Activity and Potential Mechanism of
Action
While direct studies on 3-Phenylpropyl 3-hydroxybenzoate are lacking, the biological

activities of related hydroxybenzoic acid esters, particularly parabens, have been investigated.

These compounds are known to possess antimicrobial and anti-inflammatory properties.[1][2]

[3]

Antimicrobial Activity
Hydroxybenzoic acid esters are widely used as preservatives due to their broad-spectrum

antimicrobial activity against bacteria and fungi.[1][2] The proposed mechanism of action

involves the disruption of microbial cell membrane transport processes, inhibition of DNA and

RNA synthesis, and interference with key enzymes like ATPases and phosphotransferases.

Anti-inflammatory Activity
Some derivatives of 3-hydroxybenzoic acid have been reported to exhibit anti-inflammatory

effects.[1][2] The potential mechanism for this activity could involve the modulation of

inflammatory signaling pathways.
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Potential Signaling Pathway Involvement
Based on the activities of related compounds, 3-Phenylpropyl 3-hydroxybenzoate could

potentially interact with cellular signaling pathways. A hypothetical pathway illustrating a

potential anti-inflammatory mechanism is presented below.

Hypothetical Anti-inflammatory Signaling Pathway

Cell Membrane Cytoplasm

Nucleus

Inflammatory Receptor

IKK Complex

 Inflammatory Stimulus 

3-Phenylpropyl
3-hydroxybenzoate

 Inhibition 

NF-κB/IκB Complex

 Phosphorylates IκB 

NF-κB

 Releases NF-κB 

DNA

 Translocates to Nucleus 

Pro-inflammatory Genes
(e.g., COX-2, TNF-α)

 Induces Transcription 
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Caption: A hypothetical anti-inflammatory mechanism of 3-Phenylpropyl 3-hydroxybenzoate.

Conclusion
3-Phenylpropyl 3-hydroxybenzoate, with CAS number 85322-36-7, remains a compound

with limited specific data in the public domain. However, based on the well-documented

properties of the broader class of 3-hydroxybenzoic acid esters, it is reasonable to hypothesize

that this molecule possesses antimicrobial and anti-inflammatory activities. The provided

synthesis protocols and potential mechanisms of action are based on established chemical and

biological principles and offer a starting point for future research into this and related

compounds. Further experimental validation is necessary to fully characterize the

physicochemical properties, biological activities, and potential therapeutic applications of 3-
Phenylpropyl 3-hydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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